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Compound of Interest

Compound Name: Octanedinitrile

Cat. No.: B1195947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

octanedinitrile (CAS No. 629-40-3). The information is compiled to ensure safe laboratory

practices and to provide clear, actionable information for researchers and professionals in drug

development.

Chemical Identification and Properties
Octanedinitrile, also known as suberonitrile or 1,6-dicyanohexane, is a dinitrile compound with

the molecular formula C8H12N2. It is important to distinguish it from octanenitrile (heptyl

cyanide), which has a different chemical structure and properties.

Table 1: Physical and Chemical Properties of Octanedinitrile
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Property Value References

CAS Number 629-40-3 [1][2][3]

Molecular Formula C8H12N2 [1][3][4]

Molecular Weight 136.19 g/mol [3][4]

Appearance Clear yellow liquid [1][2]

Odor Odorless [1]

Melting Point -3.5 °C / 25.7 °F [1]

Boiling Point
325.7 °C / 618.3 °F @ 760

mmHg
[1]

Flash Point 105 °C / 221 °F [1]

Specific Gravity 0.950 [1]

Vapor Density 4.7 [1]

Solubility Moderately soluble in water [1]

pH
8.4 - 8.8 (10 g/L aqueous

solution at 20°C)
[1]

Toxicological Information and Hazards
Octanedinitrile is classified as toxic if swallowed.[1][4] When heated to decomposition, it may

emit toxic fumes of nitrogen oxides (NOx) and cyanide (CN⁻).[2]

Table 2: Toxicological Data for Octanedinitrile
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Hazard
Classification

GHS Category Statement References

Acute Oral Toxicity Category 3
H301: Toxic if

swallowed
[4]

Acute Dermal Toxicity

Not fully classified, but

some sources indicate

potential toxicity.

H311: Toxic in contact

with skin (19.4% of

notifications)

[4]

Acute Inhalation

Toxicity

Not fully classified, but

some sources indicate

potential toxicity.

H331: Toxic if inhaled

(19.4% of

notifications)

[4]

Hazard Statements:

H301: Toxic if swallowed.[4]

Precautionary Statements:

P264: Wash face, hands and any exposed skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P405: Store locked up.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Safe Handling and Experimental Protocols
Adherence to strict safety protocols is mandatory when handling octanedinitrile. The following

workflows and precautions are based on standard laboratory safety practices for toxic

chemicals.

A systematic approach to handling octanedinitrile is crucial to minimize exposure risk. This

involves careful planning, use of appropriate engineering controls, and wearing the correct

personal protective equipment (PPE).
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Prepare Engineering Controls
(Fume Hood, Eyewash, Safety Shower)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work within a certified
chemical fume hood

Proceed to handling

Dispense required amount
using appropriate tools

Keep container tightly closed
when not in use

Decontaminate work area

After experiment

Dispose of waste in
approved hazardous waste container

Remove PPE and wash
hands thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling octanedinitrile.
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Engineering controls are the first line of defense. Always handle octanedinitrile in a well-

ventilated area, preferably within a chemical fume hood.[5] Safety showers and eyewash

stations should be readily accessible.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or chemical goggles.[5]

Protects against splashes and

vapors.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
Prevents skin contact.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.[5]
Minimizes skin exposure.

Respiratory Protection

Use a respirator if ventilation is

inadequate or if aerosols are

generated.[5]

Prevents inhalation of harmful

vapors.

Emergency Procedures
In the event of an emergency, prompt and correct action is critical. The following diagrams

outline the procedures for spills and personal exposure.

A spill of octanedinitrile must be managed quickly and safely to prevent exposure and

environmental contamination.
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Assess & Secure

Contain & Clean

Decontaminate

Spill Occurs

Evacuate immediate area

Alert others and restrict access

If safe, ensure ventilation
(fume hood) is on

Wear appropriate PPE
(respirator, gloves, goggles)

If spill is manageable

Cover spill with absorbent material
(e.g., vermiculite, sand)

Collect absorbed material into a
sealed, labeled hazardous waste container

Clean the spill area with soap and water

Dispose of all cleaning materials
as hazardous waste

Report the incident to supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of octanedinitrile.
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Immediate first aid is crucial in case of exposure. The following measures should be taken

while seeking immediate medical attention.

Route of Exposure

Immediate First Aid Actions

Exposure Occurs

Skin Contact

Eye Contact

Inhalation

Ingestion

Wash off immediately with plenty of water
for at least 15 minutes.

Remove contaminated clothing.
Get medical attention.

Rinse immediately with plenty of water,
also under the eyelids, for at least 15 minutes.

Get medical attention.

Remove to fresh air.
If not breathing, give artificial respiration.
Immediate medical attention is required.

Do NOT induce vomiting.
Call a physician or poison control center immediately.

Rinse mouth.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid measures for different routes of exposure to octanedinitrile.

Fire-Fighting and Storage
While not flammable, octanedinitrile is combustible.

Table 4: Fire-Fighting Information
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Aspect Recommendation References

Suitable Extinguishing Media

Water spray, carbon dioxide

(CO2), dry chemical, alcohol-

resistant foam.

[1]

Unsuitable Extinguishing

Media
No information available. [1]

Specific Hazards

When heated to

decomposition, it emits toxic

vapors of NOx and CN⁻.

[2]

Proper storage is essential to maintain the chemical's integrity and prevent accidents.

Storage Conditions: Store locked up.[1] Keep container tightly closed in a dry and well-

ventilated place.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

This guide is intended for informational purposes and should be used in conjunction with a

comprehensive risk assessment and the official Safety Data Sheet (SDS) provided by the

manufacturer. Always prioritize safety and adhere to your institution's chemical hygiene plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Octanedinitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195947#octanedinitrile-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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